80-41-1

2-Chloroethyl p-toluenesulfonate

In Stock

• CAS RN:
• 80-41-1

• Formula:
• C9H11ClO3S

• InChI:
• InChI=1S/C9H11ClO3S/c1-8-2-4-9(5-3-8)14(11,12)13-7-6-10/h2-5H,6-7H2,1H3

• InChIKey:
• ZXNMIUJDTOMBPV-UHFFFAOYSA-N

• 2-Chloroethyl p-toluenesulfonate is a useful research compound. Its molecular formula is C9H11ClO3S and its molecular weight is 234.7 g/mol. The purity is usually 95%.

Naringenin

In Stock

• CAS RN:
• 480-41-1

• Formula:
• C15H12O5

• InChI:
• InChI=1S/C15H12O5/c16-9-3-1-8(2-4-9)13-7-12(19)15-11(18)5-10(17)6-14(15)20-13/h1-6,13,16-18H,7H2/t13-/m0/s1

• InChIKey:
• FTVWIRXFELQLPI-ZDUSSCGKSA-N

• (S)-Naringenin, an active flavanone, maintains antioxidative, anti-inflammatory and antitumorigenic activities. Used in the treatment of praquat (PQ)-induced oxidative stress.
  Naringenin, also known as (2S)-naringenin or naringetol, belongs to the class of organic compounds known as flavanones. Flavanones are compounds containing a flavan-3-one moiety, with a structure characterized by a 2-phenyl-3, 4-dihydro-2H-1-benzopyran bearing a ketone at the carbon C3. Thus, naringenin is considered to be a flavonoid lipid molecule. Naringenin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Naringenin has been found in human liver tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, naringenin is primarily located in the membrane (predicted from logP). Naringenin is also a paren...

adamantane-1-sulfonamide

In Stock

• CAS RN:
• 21280-41-1

• Formula:
• C10H17NO2S

• Adamantane-1-sulfonamide is a useful research compound. Its molecular formula is C10H17NO2S and its molecular weight is 215.3. The purity is usually 95%.

(R)-3-Hydroxy-5-phenylpentanoic acid

• CAS RN:
• 21080-41-1

• Formula:
• C11H14O3

• InChI:
• InChI=1S/C11H14O3/c12-10(8-11(13)14)7-6-9-4-2-1-3-5-9/h1-5,10,12H,6-8H2,(H,13,14)

• InChIKey:
• IMMRMPAXYUIDLR-UHFFFAOYSA-N

• (R)-3-Hydroxy-5-phenylpentanoic acid belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain (R)-3-Hydroxy-5-phenylpentanoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, (R)-3-hydroxy-5-phenylpentanoic acid is primarily located in the cytoplasm.

16,18-Dihydroxydesoxycorticosterone

• CAS RN:
• 42280-41-1

• Formula:
• C21H30O5

• InChI:
• InChI=1S/C21H30O5/c1-20-6-4-13(24)8-12(20)2-3-14-15(20)5-7-21(11-23)16(14)9-17(25)19(21)18(26)10-22/h8,14-17,19,22-23,25H,2-7,9-11H2,1H3/t14-,15+,16+,17-,19-,20+,21-/m1/s1

• InChIKey:
• LQDWRDKUGCBNNG-ZCFNEMSWSA-N

• 16,18-Dihydroxydesoxycorticosterone, also known as 16,18-Dihydroxydesoxycorticosterone, is a useful research compound. Its molecular formula is C21H30O5 and its molecular weight is 362.5 g/mol. The purity is usually 95%.

2,2,2-Trichloro-acetimidic acid 4,5-dimethoxy-2-nitro-benzyl ester

In Stock

• CAS RN:
• 628280-41-1

• Formula:
• C11H11Cl3N2O5

• InChI:
• InChI=1S/C11H11Cl3N2O5/c1-19-8-3-6(5-21-10(15)11(12,13)14)7(16(17)18)4-9(8)20-2/h3-4,15H,5H2,1-2H3

• InChIKey:
• IBCKJHVASTYKTR-UHFFFAOYSA-N

• 2,2,2-Trichloro-acetimidic acid 4,5-dimethoxy-2-nitro-benzyl ester is a useful research compound. Its molecular formula is C11H11Cl3N2O5 and its molecular weight is 357.6 g/mol. The purity is usually 95%.

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carbohydrazide

In Stock

• CAS RN:
• 851980-41-1

• Formula:
• C14H13N3OS2

• InChI:
• InChI=1S/C14H13N3OS2/c1-8-5-6-10-12(9(8)2)15-14(20-10)17-16-13(18)11-4-3-7-19-11/h3-7H,1-2H3,(H,15,17)(H,16,18)

• InChIKey:
• OQLDPUYGIQCQSL-UHFFFAOYSA-N

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carbohydrazide is a useful research compound. Its molecular formula is C14H13N3OS2 and its molecular weight is 303.4. The purity is usually 95%.

Ethyl 2-[3-(4-methoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 869080-41-1

• Formula:
• C21H20O6

• InChI:
• InChI=1S/C21H20O6/c1-4-25-19(22)12-26-16-9-10-17-13(2)20(21(23)27-18(17)11-16)14-5-7-15(24-3)8-6-14/h5-11H,4,12H2,1-3H3

• InChIKey:
• VUPRRDSBVIGREG-UHFFFAOYSA-N

• Ethyl 2-[3-(4-methoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C21H20O6 and its molecular weight is 368.385. The purity is usually 95%.

3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898780-41-1

• Formula:
• C18H20OS

• InChI:
• InChI=1S/C18H20OS/c1-13-10-14(2)12-15(11-13)8-9-17(19)16-6-4-5-7-18(16)20-3/h4-7,10-12H,8-9H2,1-3H3

• InChIKey:
• MZPZAPFDOGBLJH-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C18H20OS and its molecular weight is 284.4 g/mol. The purity is usually 95%.

1-[3-(Hydroxymethyl)oxiran-2-yl]but-3-en-1-ol

• CAS RN:
• 131380-41-1

• Formula:
• C7H12O3

• InChI:
• InChI=1S/C7H12O3/c1-2-3-5(9)7-6(4-8)10-7/h2,5-9H,1,3-4H2

• InChIKey:
• YQMLNKKSCRXBJD-UHFFFAOYSA-N

• 1-[3-(Hydroxymethyl)oxiran-2-yl]but-3-en-1-ol, also known as 1-[3-(Hydroxymethyl)oxiran-2-yl]but-3-en-1-ol, is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17 g/mol. The purity is usually 95%.

2-(2-Bromo-1-naphthylamino)-2-imidazoline hydrobromide

Usually In Stock

• CAS RN:
• 102280-41-1

• Formula:
• C13H13Br2N3

• InChI:
• InChI=1S/C13H12BrN3.BrH/c14-11-6-5-9-3-1-2-4-10(9)12(11)17-13-15-7-8-16-13;/h1-6H,7-8H2,(H2,15,16,17);1H

• InChIKey:
• OXQPKYXQCNHAIB-UHFFFAOYSA-N

• 2-(2-Bromo-1-naphthylamino)-2-imidazoline hydrobromide, also known as 2-(2-Bromo-1-naphthylamino)-2-imidazoline hydrobromide, is a useful research compound. Its molecular formula is C13H13Br2N3 and its molecular weight is 371.07 g/mol. The purity is usually 95%.

(1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine

• CAS RN:
• 1019480-41-1

• Formula:
• C10H23NO

• InChI:
• InChI=1S/C10H23NO/c1-8(2)6-9(3)11-10(4)7-12-5/h8-11H,6-7H2,1-5H3

• InChIKey:
• LRYQIAPQFNEUNB-UHFFFAOYSA-N

• (1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine is a useful research compound. Its molecular formula is C10H23NO and its molecular weight is 173.3 g/mol. The purity is usually 95%.

1-(benzo[d][1,3]dioxol-5-yl)-3-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)urea

In Stock

• CAS RN:
• 1797680-41-1

• Formula:
• C17H16N6O3

• InChI:
• InChI=1S/C17H16N6O3/c24-17(22-12-2-3-13-14(10-12)26-11-25-13)21-7-9-23-8-6-20-16(23)15-18-4-1-5-19-15/h1-6,8,10H,7,9,11H2,(H2,21,22,24)

• InChIKey:
• NLGLUKWCJXALII-UHFFFAOYSA-N

• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C17H16N6O3 and its molecular weight is 352.354. The purity is usually 95%.

(S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid

In Stock

• CAS RN:
• 1310680-41-1

• Formula:
• C22H23NO4

• InChI:
• InChI=1S/C22H23NO4/c1-4-22(2,3)19(20(24)25)23-21(26)27-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h4-12,18-19H,1,13H2,2-3H3,(H,23,26)(H,24,25)/t19-/m1/s1

• InChIKey:
• KSFBTMRFQUMTJS-LJQANCHMSA-N

• (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.4. The purity is usually 95%.